Cas no 2227901-67-7 (rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227901-67-7
• MF: C₁₂H₁₁F₃O₂
• MW: 244.209754228592
• CID: 5852594
• PubChem ID: 165627001
• Update Time: 2025-05-24

rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid
• EN300-1790739
• 2227901-67-7

• Inchi： 1S/C12H11F3O2/c1-12(2)8(9(12)11(16)17)7-5(13)3-4-6(14)10(7)15/h3-4,8-9H,1-2H3,(H,16,17)/t8-,9+/m1/s1
• InChI Key： HHUQNCOZZACFQO-BDAKNGLRSA-N
• SMILES： FC1C(=CC=C(C=1[C@@H]1[C@@H](C(=O)O)C1(C)C)F)F

Computed Properties

• Exact Mass: 244.07111408g/mol
• Monoisotopic Mass: 244.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227901-67-7)

The compound rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid (CAS No. 2227901-67-7) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structural features, including the 2,2-dimethylcyclopropane core and trifluorophenyl moiety, contribute to its biological activity and stability. Researchers are increasingly interested in this compound due to its role as a key intermediate in the synthesis of advanced active pharmaceutical ingredients (APIs) and crop protection agents.

In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced metabolic stability and bioavailability. The presence of fluorine atoms in rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid aligns with this trend, making it a subject of intense study in medicinal chemistry and drug discovery. Users searching for "fluorinated cyclopropane derivatives" or "CAS 2227901-67-7 applications" will find this compound particularly relevant, as it exemplifies the growing importance of halogenated scaffolds in modern therapeutics.

The synthesis of rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid involves sophisticated stereoselective reactions, a topic frequently queried in academic and industrial forums. Its chiral centers at positions 1 and 3 of the cyclopropane ring introduce complexity, necessitating advanced asymmetric synthesis techniques. This aspect is critical for researchers investigating "enantioselective cyclopropanation" or "chiral carboxylic acid synthesis," as the compound serves as a benchmark for methodological development.

From a commercial perspective, rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid is gaining traction due to its versatility. It has been explored as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and pesticide formulations, addressing two high-demand sectors. Searches for "cyclopropane carboxylate intermediates" or "trifluorophenyl compounds in agriculture" often highlight this molecule, reflecting its cross-disciplinary utility.

Environmental and regulatory considerations are also pivotal in discussions about CAS 2227901-67-7. The compound's low ecotoxicity profile and biodegradability potential make it a candidate for sustainable chemistry initiatives. Queries such as "green synthesis of fluorinated cyclopropanes" or "eco-friendly agrochemical intermediates" underscore the alignment of this compound with global green chemistry trends.

In conclusion, rac-(1R,3R)-2,2-dimethyl-3-(2,3,6-trifluorophenyl)cyclopropane-1-carboxylic acid represents a convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications, coupled with its structural elegance, ensure its prominence in both academic research and industrial pipelines. For those delving into "fluorine in drug design" or "cyclopropane-based bioactive molecules," this compound offers a compelling case study.